![molecular formula C6H13O9P B1234284 beta-D-mannose 6-phosphate CAS No. 3672-15-9](/img/structure/B1234284.png)
beta-D-mannose 6-phosphate
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Overview
Description
Scientific Research Applications
Knowledge Graphs and COVID-19 Research
Juvidex's application in scientific research is demonstrated through projects like "Covid-on-the-Web." This initiative uses knowledge graphs to process and analyze COVID-19 related literature. The project comprises two main knowledge graphs: one describing named entities linked to various databases and the other visualizing argumentative graphs to help clinicians analyze clinical trials and make decisions. This approach, by leveraging knowledge representation and data visualization, aligns with the biomedical community's needs and adheres to open and reproducible science goals (Michel et al., 2020).
Software Design for Scientific Research
The Taverna Workbench, along with the myExperiment social Web site, illustrates the application of software design principles in empowering scientists. This system allows scientists to write workflows and scripts, thereby automating routine activities and sharing pieces of the scientific method. Such software facilitates collaborative e-Science and supports researchers with varying levels of software development skills (Roure & Goble, 2009).
Neural Search Engines for Scientific Datasets
The Neural Covidex exemplifies Juvidex's role in scientific research through its use in search engines like the Covidex. This engine utilizes neural ranking architectures to provide access to scientific literature, specifically the COVID-19 Open Research Dataset (CORD-19). Such tools help domain experts in making evidence-based decisions and generating insights (Zhang et al., 2020).
Collaborative Virtual Research Environments
Juvidex's relevance in scientific research is also evident in the design of collaborative virtual research environments like myExperiment. These platforms support the sharing of research objects and conducting research through familiar user interfaces, embodying principles essential for effective e-research and open science (Roure, Goble, & Stevens, 2007).
Visualization and Interactive Data Analysis
The application of Juvidex in visualization and interactive data analysis is highlighted in projects like GVid, which combines video streaming technology with scientific visualization functionality. This approach allows users to explore large-scale data within a grid infrastructure, enhancing the understanding of scientific problems (Polak & Kranzlmüller, 2008).
Mechanism of Action
properties
CAS RN |
3672-15-9 |
---|---|
Molecular Formula |
C6H13O9P |
Molecular Weight |
260.14 g/mol |
IUPAC Name |
[(2R,3S,4S,5S,6R)-3,4,5,6-tetrahydroxyoxan-2-yl]methyl dihydrogen phosphate |
InChI |
InChI=1S/C6H13O9P/c7-3-2(1-14-16(11,12)13)15-6(10)5(9)4(3)8/h2-10H,1H2,(H2,11,12,13)/t2-,3-,4+,5+,6-/m1/s1 |
InChI Key |
NBSCHQHZLSJFNQ-RWOPYEJCSA-N |
Isomeric SMILES |
C([C@@H]1[C@H]([C@@H]([C@@H]([C@@H](O1)O)O)O)O)OP(=O)(O)O |
SMILES |
C(C(C(C(C(C=O)O)O)O)O)OP(=O)(O)O |
Canonical SMILES |
C(C1C(C(C(C(O1)O)O)O)O)OP(=O)(O)O |
Other CAS RN |
3672-15-9 |
physical_description |
Solid |
Related CAS |
33068-18-7 (di-hydrochloride salt) |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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